Cas no 2138262-26-5 (5-Bromo-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl fluoride)

• Product Name: 5-Bromo-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl fluoride
• CAS No: 2138262-26-5
• MF: C₇H₃BrFNO₄S
• MW: 296.070423364639
• CID: 6203881
• PubChem ID: 165452758
• Update Time: 2025-06-09

5-Bromo-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-727318
• 5-bromo-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl fluoride
• 2138262-26-5
• 5-Bromo-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl fluoride

• Inchi： 1S/C7H3BrFNO4S/c8-3-1-4-5(14-7(11)10-4)2-6(3)15(9,12)13/h1-2H,(H,10,11)
• InChI Key： GNZMAYUGBSUKSI-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1S(=O)(=O)F)OC(N2)=O

Computed Properties

• Exact Mass: 294.89502g/mol
• Monoisotopic Mass: 294.89502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.8Ų

Additional information on 5-Bromo-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl fluoride

5-Bromo-2-Oxo-2,3-Dihydro-1,3-Benzoxazole-6-Sulfonyl Fluoride (CAS No: 2138262-26-5)

The compound 5-Bromo-2-Oxo-2,3-Dihydro-1,3-Benzoxazole-6-Sulfonyl Fluoride, identified by the CAS number 2138262-26-5, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of benzoxazoles, which are known for their versatile properties and wide-ranging applications in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of this compound is characterized by a benzoxazole ring system with a bromine substituent at the 5-position and a sulfonyl fluoride group at the 6-position. The presence of these functional groups imparts unique chemical reactivity and biological activity to the molecule. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and anticancer agents.

One of the most intriguing aspects of this compound is its role in sulfonamide chemistry. The sulfonyl fluoride group is highly reactive and can undergo nucleophilic substitution reactions with amines to form sulfonamides. This property has been exploited in the design of drugs targeting specific enzymes and receptors. For instance, researchers have demonstrated that derivatives of this compound can inhibit key enzymes involved in cancer cell proliferation.

In terms of synthesis, the preparation of 5-Bromo-2-Oxo-2,3-Dihydro-1,3-Benzoxazole involves multi-step organic reactions, including bromination and oxidation processes. The introduction of the sulfonyl fluoride group requires careful control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

The biological activity of this compound has been extensively studied in vitro and in vivo models. Preclinical data suggest that it exhibits potent anti-inflammatory and antioxidant properties, which could be harnessed for developing treatments for chronic diseases such as arthritis and neurodegenerative disorders. Additionally, its ability to modulate cellular signaling pathways makes it a promising candidate for drug discovery programs targeting complex diseases.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under certain conditions, it undergoes hydrolysis to form less toxic byproducts. This information is vital for ensuring sustainable practices in its production and use.

In conclusion, 5-Bromo-2-Oxo-2,3-Dihydro-1,3-Benzoxazole stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, reactivity, and biological properties position it as a valuable tool in advancing scientific research and industrial applications. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to various sectors of science and technology.